Cas no 109240-30-4 (1-(4-bromophenyl)cyclopropan-1-ol)

1-(4-Bromophenyl)cyclopropan-1-ol is a brominated cyclopropanol derivative with a molecular formula of C₉H₉BrO. This compound features a cyclopropane ring substituted with a hydroxyl group and a 4-bromophenyl moiety, making it a versatile intermediate in organic synthesis. Its rigid cyclopropane structure and polar functional groups enhance its utility in cross-coupling reactions, pharmaceutical research, and materials science. The bromine substituent facilitates further functionalization via metal-catalyzed reactions, while the hydroxyl group offers opportunities for derivatization. The compound's stability and well-defined reactivity profile make it valuable for constructing complex molecular architectures in medicinal chemistry and agrochemical applications.

1-(4-bromophenyl)cyclopropan-1-ol structure

109240-30-4 structure

Product Name:1-(4-bromophenyl)cyclopropan-1-ol

CAS No:109240-30-4

MF:C₉H₉BrO

MW:213.071161985397

MDL:MFCD16840915

CID:2103471

PubChem ID:13719373

Update Time:2025-08-03

1-(4-bromophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(4-broMophenyl)cyclopropanol
- 1-(4-bromophenyl)cyclopropan-1-ol
- Cyclopropanol, 1-(4-bromophenyl)-
- 1-(4-BROMOPHENYL)CYCLOPROPAN-1-OL(WXC08127)
- CKWRAYGCDLYUSQ-UHFFFAOYSA-N
- NE47986
- AK312937
- MDL： MFCD16840915
- Inchi： 1S/C9H9BrO/c10-8-3-1-7(2-4-8)9(11)5-6-9/h1-4,11H,5-6H2
- InChI Key： CKWRAYGCDLYUSQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1(CC1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 146
Topological Polar Surface Area: 20.2

Experimental Properties

Boiling Point: 289.7±23.0℃ at 760 mmHg

1-(4-bromophenyl)cyclopropan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019113426-1g	1-(4-Bromophenyl)cyclopropanol	109240-30-4	95%	1g	$481.50	2023-09-04
Alichem	A019113426-5g	1-(4-Bromophenyl)cyclopropanol	109240-30-4	95%	5g	$1508.00	2023-09-04
Chemenu	CM362203-5g	1-(4-broMophenyl)cyclopropanol	109240-30-4	95%+	5g	$1788	2022-06-14
abcr	AB470665-250 mg	1-(4-Bromophenyl)cyclopropanol, 95%; .	109240-30-4	95%	250mg	€442.00	2023-04-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B39185-100mg	1-(4-Bromophenyl)cyclopropanol	109240-30-4	95%	100mg	￥866.0	2022-10-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B39185-1g	1-(4-Bromophenyl)cyclopropanol	109240-30-4	95%	1g	￥3304.0	2022-10-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B39185-250mg	1-(4-Bromophenyl)cyclopropanol	109240-30-4	95%	250mg	￥1444.0	2022-10-09
eNovation Chemicals LLC	Y1109869-1g	1-(4-Bromophenyl)cyclopropanol	109240-30-4	95%	1g	$550	2024-06-05
eNovation Chemicals LLC	Y1199933-1g	1-(4-Bromophenyl)cyclopropanol	109240-30-4	95%	1g	$420	2024-07-23
eNovation Chemicals LLC	K05566-1g	1-(4-bromophenyl)cyclopropanol	109240-30-4	>95%	1g	$488	2024-06-05

1-(4-bromophenyl)cyclopropan-1-ol Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324

Related Categories

Additional information on 1-(4-bromophenyl)cyclopropan-1-ol

Comprehensive Overview of 1-(4-bromophenyl)cyclopropan-1-ol (CAS No. 109240-30-4): Properties, Applications, and Industry Insights

1-(4-bromophenyl)cyclopropan-1-ol (CAS 109240-30-4) is a specialized organic compound featuring a cyclopropane ring substituted with a hydroxyl group and a 4-bromophenyl moiety. This structural configuration grants it unique reactivity, making it valuable in synthetic chemistry, particularly in pharmaceutical intermediates and material science. The presence of both bromine and cyclopropyl groups enhances its utility in cross-coupling reactions, a topic frequently searched by researchers exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling.

Recent trends highlight growing interest in halogenated cyclopropanes due to their role in drug discovery. Searches for "cyclopropane derivatives in medicinal chemistry" or "bromophenyl compounds as building blocks" reflect this demand. The compound’s CAS 109240-30-4 is often queried alongside "synthetic routes for 1-(4-bromophenyl)cyclopropan-1-ol" or "spectroscopic data (NMR/IR)," underscoring its relevance in R&D workflows. Its stability under mild conditions also aligns with green chemistry principles, a trending topic in 2024.

From a technical perspective, 1-(4-bromophenyl)cyclopropan-1-ol exhibits a melting point range of 80–85°C and solubility in common organic solvents like dichloromethane or tetrahydrofuran. These properties are critical for purification via recrystallization or column chromatography—methods frequently discussed in forums on "purification techniques for brominated compounds." Analytical data (e.g., HPLC purity >98%) further supports its use in high-value applications.

In material science, this compound serves as a precursor for liquid crystals and OLED materials, addressing searches related to "organic electronics" and "advanced functional materials." Its bromine atom enables precise structural modifications, a feature highlighted in patents focusing on photoactive polymers. Such applications resonate with industries investing in sustainable technologies.

Safety and handling of CAS 109240-30-4 are also common queries. While non-hazardous under standard conditions, best practices recommend using personal protective equipment (PPE) and working in well-ventilated areas—a reminder aligned with OSHA guidelines often searched by laboratory personnel. Storage at 2–8°C under inert atmosphere ensures long-term stability, a detail crucial for procurement teams.

To conclude, 1-(4-bromophenyl)cyclopropan-1-ol bridges multiple disciplines, from drug development to advanced materials. Its CAS 109240-30-4 identifier remains a key reference for researchers, while its versatility addresses contemporary needs in catalysis and green synthesis. As innovation accelerates, this compound will likely see expanded applications, reinforcing its importance in modern chemistry.